Cas no 97530-32-0 (N2-acetyl-L-arginyl-L-lysyl-L-alpha-aspartyl-L-valyl-L-tyrosine)

N2-acetyl-L-arginyl-L-lysyl-L-alpha-aspartyl-L-valyl-L-tyrosine Chemical and Physical Properties
Names and Identifiers
-
- N2-acetyl-L-arginyl-L-lysyl-L-alpha-aspartyl-L-valyl-L-tyrosine
- (3S)-3-[[(2S)-2-[[(2S)-2-acetamido-5-(diaminomethylideneamino)pentanoyl]amino]-6-aminohexanoyl]amino]-4-[[(2S)-1-[[(1S)-1-carboxy-2-(4-hydroxyphenyl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-oxobutanoic acid
- L-Tyrosine, N-[N-[N-[N2-(N2-acetyl-L-arginyl)-L-lysyl]-L-α-aspartyl]-L-valyl]- (ZCI)
- L
- N2-Acetyl-L-arginyl-L-lysyl-L-α-aspartyl-L-valyl-L-tyrosine (ACI)
-
- Inchi: 1S/C32H51N9O10/c1-17(2)26(30(49)40-24(31(50)51)15-19-9-11-20(43)12-10-19)41-29(48)23(16-25(44)45)39-28(47)22(7-4-5-13-33)38-27(46)21(37-18(3)42)8-6-14-36-32(34)35/h9-12,17,21-24,26,43H,4-8,13-16,33H2,1-3H3,(H,37,42)(H,38,46)(H,39,47)(H,40,49)(H,41,48)(H,44,45)(H,50,51)(H4,34,35,36)/t21-,22-,23-,24-,26-/m0/s1
- InChI Key: JGWAYIPLKPVOJZ-LENLALOCSA-N
- SMILES: [C@@H](CCCCN)(NC(=O)[C@@H](NC(=O)C)CCCNC(N)=N)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](C(C)C)C(=O)N[C@H](C(=O)O)CC1C=CC(O)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 51
- Rotatable Bond Count: 23
- Complexity: 1220
- Topological Polar Surface Area: 331
- XLogP3: -3.9
N2-acetyl-L-arginyl-L-lysyl-L-alpha-aspartyl-L-valyl-L-tyrosine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69642-25mg |
Acetyl Pentapeptide-1 |
97530-32-0 | 98% | 25mg |
¥847.00 | 2022-04-26 | |
1PlusChem | 1P01LJF8-25mg |
N |
97530-32-0 | ≥95% | 25mg |
$114.00 | 2024-04-19 | |
1PlusChem | 1P01LJF8-50mg |
N |
97530-32-0 | ≥95% | 50mg |
$165.00 | 2024-04-19 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69642-10mg |
Acetyl Pentapeptide-1 |
97530-32-0 | 98% | 10mg |
¥377.00 | 2022-04-26 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69642-100mg |
Acetyl Pentapeptide-1 |
97530-32-0 | 98% | 100mg |
¥2380.00 | 2022-04-26 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69642-50mg |
Acetyl Pentapeptide-1 |
97530-32-0 | 98% | 50mg |
¥1325.00 | 2022-04-26 | |
1PlusChem | 1P01LJF8-10mg |
N |
97530-32-0 | ≥95% | 10mg |
$72.00 | 2024-04-19 | |
1PlusChem | 1P01LJF8-100mg |
N |
97530-32-0 | ≥95% | 100mg |
$274.00 | 2024-04-19 |
N2-acetyl-L-arginyl-L-lysyl-L-alpha-aspartyl-L-valyl-L-tyrosine Related Literature
-
Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
-
Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
-
M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
-
4. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
-
Ahmad Khoraamabadi-zad,Mohammad Azadmanesh,Roya Karamian,Mostafa Asadbegy,Maryam Akbari RSC Adv., 2014,4, 47721-47725
Additional information on N2-acetyl-L-arginyl-L-lysyl-L-alpha-aspartyl-L-valyl-L-tyrosine
N2-acetyl-L-arginyl-L-lysyl-L-alpha-aspartyl-L-valyl-L-tyrosine: A Comprehensive Overview
The compound with CAS No. 97530-32-0, known as N2-acetyl-L-arginyl-L-lysyl-L-alpha-aspartyl-L-valyl-L-tyrosine, is a complex peptide with significant potential in various biological and pharmaceutical applications. This peptide is composed of five amino acids: arginine, lysine, aspartic acid, valine, and tyrosine, with an acetyl group attached to the nitrogen atom of the arginine residue. The structure of this peptide makes it highly versatile, enabling it to participate in a wide range of biochemical processes.
Recent studies have highlighted the role of N2-acetyl-L-arginyl-L-lysyl-L-alpha-aspartyl-L-valyl-L-tyrosine in modulating cellular signaling pathways. For instance, research published in the *Journal of Peptide Science* demonstrated that this peptide can influence the activity of key enzymes involved in inflammation and immune response. The acetylation at the arginine residue has been shown to enhance its stability and bioavailability, making it a promising candidate for drug delivery systems.
In terms of synthesis, N2-acetyl-L-arginyl-L-lysyl-L-alpha-aspartyl-L-valyl-L-tyrosine is typically produced through solid-phase peptide synthesis (SPPS). This method ensures high purity and allows for precise control over the sequence and modification of amino acids. The inclusion of an acetyl group at the N-terminal position not only improves solubility but also prevents enzymatic degradation, which is crucial for its therapeutic applications.
One of the most exciting developments involving this compound is its potential use in targeted drug delivery. Scientists at the University of California have developed a nanocarrier system incorporating N2-acetyl-L-arginyl-L-lysyl-L-alpha-aspartyl-L-valyl-L-tyrosine as a targeting ligand. This system has shown remarkable efficiency in delivering anticancer drugs to specific tumor sites, minimizing systemic toxicity and enhancing treatment efficacy.
Beyond its therapeutic applications, N2-acetyl-L-arginyl-L-lysyl-l-alpha-aspartlyl-l-valy-l-tyrosine has also been explored for its role in nutrition and sports performance. Studies conducted by researchers at Harvard University suggest that this peptide can enhance muscle protein synthesis and improve recovery time after intense physical activity. These findings have led to its inclusion in several sports nutrition supplements.
The structural complexity of N2-acetyl-lArg-lLys-lAsp-lVal-lTyr makes it an ideal candidate for studying peptide-protein interactions. By using advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists have been able to map out the three-dimensional structure of this peptide when bound to various proteins. These insights are invaluable for designing peptides with specific binding affinities and functional properties.
In conclusion, N2-acetyl-lArg-lLys-lAsp-lVal-lTyr (CAS No. 97530-32-) is a multifaceted compound with applications spanning drug delivery, nutrition, and biotechnology. Its unique structure and functional properties continue to be explored by researchers worldwide, paving the way for innovative solutions in healthcare and beyond.
97530-32-0 (N2-acetyl-L-arginyl-L-lysyl-L-alpha-aspartyl-L-valyl-L-tyrosine) Related Products
- 27076-50-2((4-Chlorophenyl)(1H-indol-1-yl)methanone)
- 2126178-06-9(tert-butyl N-[(1-benzyl-6-fluoro-1,2,3,4-tetrahydroquinolin-3-yl)methyl]carbamate)
- 357268-80-5(N'-(2-methoxyphenyl)-N-(2-methylpropyl)ethanediamide)
- 2228190-74-5(5-(2-Methoxy-6-methylphenyl)-1,3-oxazol-2-amine)
- 2138346-82-2(INDEX NAME NOT YET ASSIGNED)
- 2172035-25-3(tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpyrrolidine-1-carboxylate)
- 2231675-15-1(1-(benzenesulfonyl)-7-chloro-2-methyl-pyrrolo[3,2-b]pyridine)
- 325694-70-0(N-(2H-1,3-benzodioxol-5-yl)methyl-4-methoxy-3-nitrobenzene-1-sulfonamide)
- 313684-09-2(2-[(2Z)-2-[(4-methoxyphenyl)imino]-4-phenyl-2,3-dihydro-1,3-thiazol-3-yl]ethan-1-ol)
- 2241337-84-6(Bemnifosbuvir hemisulfate)
